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Compound of Interest

Compound Name: Boc-11-aminoundecanoic acid

Cat. No.: B558784

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-11-aminoundecanoic acid is a bifunctional molecule widely utilized in the fields of
medicinal chemistry, peptide synthesis, and drug development.[1][2] Its structure comprises a
C11 alkyl chain, which provides a flexible spacer, a terminal carboxylic acid, and a tert-
butyloxycarbonyl (Boc) protected amine. This strategic combination of functional groups makes
it an invaluable building block, particularly as a linker in the synthesis of Proteolysis Targeting
Chimeras (PROTACS).[3][4] This technical guide provides a comprehensive overview of the
core physicochemical properties of Boc-11-aminoundecanoic acid, along with relevant
experimental protocols and its application in PROTAC synthesis.

Core Physicochemical Properties

The key physicochemical properties of Boc-11-aminoundecanoic acid are summarized in the
tables below. These parameters are crucial for understanding its behavior in various chemical
and biological systems, including reaction conditions, formulation, and pharmacokinetic
profiling.

General and Physical Properties
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Property Value Source
CAS Number 10436-25-6 [11[3]1[5][6]
Molecular Formula C16H31NO4 [2][3][5][6]
Molecular Weight 301.42 g/mol [516]1[7]
Appearance Wh'ite to off-white 6N
solid/powder/crystal
Melting Point 66-70 °C [8]
Boiling Point (Predicted) 4419+ 18.0 °C [61[7]
Density (Predicted) 1.006 + 0.06 g/cm?3 [61[7]
Property Value Source
Solubility Soluble in methanol and other (1176}

organic solvents.

pKa (Predicted, Carboxylic

Acid)

4.78 £0.10

[6]

LogP (Predicted)

4.1066

[5]

Spectroscopic and Purity Data
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Property Value Source

>95% to >98.0% (by
Purity Neutralization Titration or [2][8]
HPLC)

Recommended at 0-8 °C or
Storage _ (2131171
-20°C, in a cool, dry place.

Infrared (IR) Spectrum Conforms to structure [8]

Nuclear Magnetic Resonance

(NMR) Spect Conforms to structure 8]
pectrum

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physicochemical properties of organic compounds like Boc-11-aminoundecanoic acid.

Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity. A sharp melting
range typically signifies a high-purity compound.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered Boc-11-aminoundecanoic acid is
packed into a capillary tube, sealed at one end, to a height of 1-2 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a heating bath (e.g., an
oil bath or a metal block apparatus).

e Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.

e Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting point is reported as the range T1-T2.
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Solubility Determination

Assessing the solubility of Boc-11-aminoundecanoic acid in various solvents is essential for
its use in synthesis and purification.

Methodology: Qualitative Assessment

» Solvent Selection: A range of solvents with varying polarities (e.g., water, methanol, ethanol,
dichloromethane, ethyl acetate, hexane) are selected.

e Procedure: A small, measured amount of Boc-11-aminoundecanoic acid (e.g., 10 mg) is
placed in a test tube.

o A small volume of the chosen solvent (e.g., 1 mL) is added incrementally with vigorous
shaking or vortexing after each addition.

e Observation: The compound is classified as soluble if a clear, homogenous solution is
formed. If the compound does not dissolve, it is deemed insoluble in that solvent under the
tested conditions.

pKa Determination

The acid dissociation constant (pKa) of the carboxylic acid group influences the charge state of
the molecule at a given pH, which is critical for its reactivity and biological interactions.

Methodology: Potentiometric Titration

o Sample Preparation: A precise weight of Boc-11-aminoundecanoic acid is dissolved in a
suitable solvent mixture (e.g., water/methanol) to a known concentration.

« Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a
magnetic stirrer.

« Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,
precise increments. The pH of the solution is recorded after each addition, allowing for
equilibration.
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o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point, which is the point
where half of the carboxylic acid has been neutralized.

Application in PROTAC Synthesis

Boc-11-aminoundecanoic acid is a commonly employed linker in the synthesis of PROTACSs.
PROTACSs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent degradation of the target protein by the
proteasome. The 11-carbon chain of this linker provides the necessary flexibility and length to
span the distance between the target protein and the E3 ligase, facilitating the formation of a
productive ternary complex.

The synthetic utility of Boc-11-aminoundecanoic acid lies in its orthogonal protecting groups.
The carboxylic acid can be activated and coupled to an amine-containing ligand for either the
target protein or the E3 ligase. Subsequently, the Boc-protecting group on the amine can be
removed under acidic conditions to reveal a free amine, which can then be coupled to the
carboxylic acid of the other ligand.

PROTAC Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of a PROTAC using
Boc-11-aminoundecanoic acid as a linker.
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Step 1: First Amide Coupling

Step 3: Second Amide Coupling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Boc-11-aminoundecanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558784#what-are-the-physicochemical-properties-of-
boc-11-aminoundecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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